Cas no 1445752-15-7 (2-(4-Fluoro-phenyl)-4-hydroxy-thiazole-5-carboxylic acid ethyl ester)

• Product Name: 2-(4-Fluoro-phenyl)-4-hydroxy-thiazole-5-carboxylic acid ethyl ester
• CAS No: 1445752-15-7
• MF: C₁₂H₁₀FNO₃S
• MW: 267.2761054039
• CID: 5209523
• Update Time: 2025-06-10

2-(4-Fluoro-phenyl)-4-hydroxy-thiazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-phenyl)-4-hydroxy-thiazole-5-carboxylic acid ethyl ester
• Ethyl 2-(4-fluorophenyl)-4-hydroxythiazole-5-carboxylate

• Inchi： 1S/C12H10FNO3S/c1-2-17-12(16)9-10(15)14-11(18-9)7-3-5-8(13)6-4-7/h3-6,15H,2H2,1H3
• InChI Key： FPLQXRZLRODTMM-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(O)N=C1C1=CC=C(F)C=C1

Additional information on 2-(4-Fluoro-phenyl)-4-hydroxy-thiazole-5-carboxylic acid ethyl ester

Recent Advances in the Study of 2-(4-Fluoro-phenyl)-4-hydroxy-thiazole-5-carboxylic acid ethyl ester (CAS: 1445752-15-7)

The compound 2-(4-Fluoro-phenyl)-4-hydroxy-thiazole-5-carboxylic acid ethyl ester (CAS: 1445752-15-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have highlighted the synthetic versatility of 2-(4-Fluoro-phenyl)-4-hydroxy-thiazole-5-carboxylic acid ethyl ester. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, which is critical for its further pharmacological evaluation. The compound's structural motif, featuring a thiazole ring substituted with a hydroxyl group and an ethyl ester, has been identified as a key pharmacophore in the design of novel bioactive molecules. Computational modeling and structure-activity relationship (SAR) studies have further elucidated the importance of these functional groups in mediating interactions with biological targets.

In the context of medicinal chemistry, 2-(4-Fluoro-phenyl)-4-hydroxy-thiazole-5-carboxylic acid ethyl ester has shown promising activity in preliminary screening assays. Notably, it has demonstrated inhibitory effects against a range of enzymes and receptors implicated in various disease pathways. For instance, recent in vitro studies have reported its potential as an anti-inflammatory agent, with mechanisms involving the modulation of key signaling pathways such as NF-κB and MAPK. Additionally, its role as a scaffold for the development of antimicrobial agents has been explored, with some derivatives exhibiting activity against resistant bacterial strains.

Further investigations into the pharmacokinetic and toxicological profiles of this compound are underway. Early-stage preclinical studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a drug candidate. While the compound exhibits favorable solubility and stability under physiological conditions, optimization efforts are ongoing to enhance its bioavailability and reduce potential off-target effects. These studies are expected to pave the way for more advanced in vivo evaluations.

In conclusion, 2-(4-Fluoro-phenyl)-4-hydroxy-thiazole-5-carboxylic acid ethyl ester represents a promising lead compound in the search for new therapeutic agents. Its unique chemical structure and demonstrated bioactivity make it a valuable subject for further research. Future studies should focus on expanding its pharmacological applications, optimizing its synthetic routes, and conducting rigorous preclinical assessments to fully realize its therapeutic potential. The ongoing research efforts underscore the importance of this compound in advancing the field of chemical biology and drug discovery.